Cas no 115414-47-6 (b-D-Glucopyranoside, hexadecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate)

• Product Name: b-D-Glucopyranoside, hexadecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• CAS No: 115414-47-6
• MF: C₃₀H₅₃NO₉
• MW: 571.74313044548
• CID: 130758
• PubChem ID: 10864741
• Update Time: 2025-04-19

b-D-Glucopyranoside, hexadecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, hexadecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• HEXADECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• Hexadecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside
• HEXADECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• Hexadecyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• Hexadecyl 2-(acetylamino)-2-deoxy-beta-D-glucopyranoside 3,4,6-triacetate
• Hexadecyl-2-(acetylamino)-2-deoxy-3,4,6-triacetateI(2)-D-Glucopyranoside
• 115414-47-6
• [(2R,3S,4R,5R,6R)-5-Acetamido-3,4-diacetyloxy-6-hexadecoxyoxan-2-yl]methyl acetate
• [(2R,3S,4R,5R,6R)-3,4-BIS(ACETYLOXY)-5-ACETAMIDO-6-(HEXADECYLOXY)OXAN-2-YL]METHYL ACETATE
• (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(hexadecyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate

• Inchi： 1S/C30H53NO9/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-36-30-27(31-22(2)32)29(39-25(5)35)28(38-24(4)34)26(40-30)21-37-23(3)33/h26-30H,6-21H2,1-5H3,(H,31,32)/t26-,27-,28-,29-,30-/m1/s1
• InChI Key： IQLBKMQSMVEUHD-XZTOTZIXSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 571.37200
• Monoisotopic Mass: 571.37203227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 24
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.2E-3 g/L) (25 ºC),
• PSA: 126.46000
• LogP: 5.53130